Cas no 1001413-11-1 (2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one)

2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one structure
1001413-11-1 structure
Product Name:2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one
CAS No:1001413-11-1
MF:C9H9N3O
MW:175.187261343002
CID:1095833
PubChem ID:59362642
Update Time:2024-07-27

2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-Ethanone
    • 2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one
    • Ethanone, 2-amino-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-
    • Inchi: 1S/C9H9N3O/c10-4-8(13)7-5-12-9-6(7)2-1-3-11-9/h1-3,5H,4,10H2,(H,11,12)
    • InChI Key: FKJLYTXPRCTAMM-UHFFFAOYSA-N
    • SMILES: C(=O)(C1C2=CC=CN=C2NC=1)CN

Computed Properties

  • Exact Mass: 175.074562g/mol
  • Monoisotopic Mass: 175.074562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 175.19g/mol
  • XLogP3: 0.1
  • Topological Polar Surface Area: 71.8Ų

2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one Pricemore >>

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